2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3,4-difluorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-9-5-4-7(6-11(9)16)8-2-1-3-10(15)12(8)13(17)18/h1-6H,(H,17,18)
• InChI Key: HQGDJPYBBYBUIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID60689613
• Molecular Weight: 252.19 g/mol
• CAS RN: 1261959-69-6

Description

2-(3,4-Difluorophenyl)-6-fluorobenzoic acid (2-3,4-DFPFBA) is a synthetic compound that has been used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and is used in laboratory experiments for its advantages and limitations.

Scientific Research Applications

2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate for enzymes, such as cytochrome P450s, and as an inhibitor of enzymes, such as cyclooxygenase-2. It has also been used to study the effects of polychlorinated biphenyls on the expression of genes involved in metabolism, and to study the effects of drugs on the central nervous system.

Mechanism of Action

2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% is thought to act as an inhibitor of enzymes, such as cytochrome P450s and cyclooxygenase-2, by binding to the active site of the enzyme and preventing the substrate from binding. It is also thought to act as a substrate for enzymes, such as cytochrome P450s, by binding to the active site of the enzyme and allowing the enzyme to catalyze the reaction.
Biochemical and Physiological Effects
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that it can affect the expression of genes involved in metabolism, and can inhibit the activity of enzymes such as cytochrome P450s and cyclooxygenase-2. In vivo studies have shown that it can affect the expression of genes involved in metabolism, and can affect the activity of the central nervous system.

Advantages and Limitations for Lab Experiments

2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Another advantage is that it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. One limitation is that it can be difficult to synthesize in large quantities, and it can be susceptible to oxidation during the synthesis process.

Future Directions

The use of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% in scientific research is still in its early stages, and there are many potential future directions for research. One potential direction is to further explore the biochemical and physiological effects of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95%. Another potential direction is to explore the effects of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% on the central nervous system, as well as its potential use in drug development. Additionally, future research could focus on improving the synthesis process to make it easier to synthesize in large quantities. Finally, further research could explore the potential applications of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% in the medical field, such as its use as a drug or therapeutic agent.

Synthesis Methods

2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% is synthesized through a multi-step process. The first step is the condensation of 3,4-difluorobenzaldehyde and 4-fluorobenzoic acid in the presence of a base, such as sodium carbonate, to form the intermediate compound. The intermediate compound is then reacted with an acid, such as hydrochloric acid, to form the final product. The condensation reaction is usually done in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.